Cas no 1195295-51-2 (2-((2-Acetylphenyl)amino)-1-(3-nitrophenyl)ethanone)

• Product Name: 2-((2-Acetylphenyl)amino)-1-(3-nitrophenyl)ethanone
• CAS No: 1195295-51-2
• MF: C₁₆H₁₄N₂O₄
• MW: 298.293364048004
• CID: 3167678
• PubChem ID: 84819870
• Update Time: 2025-06-08

2-((2-Acetylphenyl)amino)-1-(3-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-((2-Acetylphenyl)amino)-1-(3-nitrophenyl)ethanone
• 2-((2-acetylphenyl)amino)-1-(3-nitrophenyl)ethan-1-one
• 1195295-51-2
• Ethanone, 2-[(2-acetylphenyl)amino]-1-(3-nitrophenyl)-

• Inchi： 1S/C16H14N2O4/c1-11(19)14-7-2-3-8-15(14)17-10-16(20)12-5-4-6-13(9-12)18(21)22/h2-9,17H,10H2,1H3
• InChI Key： NWEGTJCFWRQXMG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)[N+](=O)[O-])CNC1C=CC=CC=1C(C)=O

Computed Properties

• Exact Mass: 298.09535693Da
• Monoisotopic Mass: 298.09535693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92Ų

Additional information on 2-((2-Acetylphenyl)amino)-1-(3-nitrophenyl)ethanone

2-((2-Acetylphenyl)amino)-1-(3-nitrophenyl)ethanone: A Comprehensive Overview

The compound 2-((2-Acetylphenyl)amino)-1-(3-nitrophenyl)ethanone, identified by the CAS number 1195295-51-2, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a phenyl group substituted with an acetyl group at the 2-position and a nitro group at the 3-position, making it a versatile compound for further chemical modifications.

Recent studies have highlighted the importance of this compound in drug discovery and material science. The acetylphenyl moiety contributes to the molecule's stability, while the nitrophenyl group introduces electron-withdrawing effects, enhancing its reactivity in certain chemical reactions. These properties make it an ideal candidate for exploring new synthetic pathways and functional materials.

One of the most promising applications of 2-((2-Acetylphenyl)amino)-1-(3-nitrophenyl)ethanone is in the development of advanced materials with tailored electronic properties. Researchers have demonstrated that this compound can serve as a building block for constructing conjugated systems, which are essential in organic electronics. For instance, its ability to form stable charge-transfer complexes has been leveraged in the design of novel semiconductors and light-emitting diodes (LEDs).

In addition to its material science applications, this compound has shown potential in medicinal chemistry. The acetyl group plays a crucial role in modulating the molecule's pharmacokinetic properties, while the nitro group can influence its bioavailability and metabolic stability. Recent preclinical studies have indicated that derivatives of this compound may exhibit anti-inflammatory and antioxidant activities, making them promising candidates for therapeutic interventions.

The synthesis of 2-((2-Acetylphenyl)amino)-1-(3-nitrophenyl)ethanone involves a multi-step process that combines nucleophilic aromatic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction efficiency, reducing both time and energy consumption. This approach not only improves yield but also ensures better control over the product's purity, which is critical for its application in sensitive areas such as pharmaceuticals.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on photodegradation mechanisms under UV light, revealing that the nitrophenyl group accelerates decomposition by facilitating electron transfer processes. This insight is valuable for designing sustainable synthetic routes and minimizing environmental hazards associated with its production and use.

In conclusion, 2-((2-Acetylphenyl)amino)-1-(3-nitrophenyl)ethanone (CAS No: 1195295-51-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within organic chemistry and related fields.